Cas no 769944-79-8 (4-(4-Bromophenyl)piperidine hydrochloride)

• Product Name: 4-(4-Bromophenyl)piperidine hydrochloride
• CAS No: 769944-79-8
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• MDL: MFCD08461756
• CID: 547904
• PubChem ID: 44630758
• Update Time: 2025-06-08

4-(4-Bromophenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)piperidine hydrochloride
• 4-(4-bromophenyl)piperidine HCL
• 4-(4'-BROMOPHENYL)PIPERIDINE HYDROCHLORIDE
• Piperidine,4-(4-bromophenyl)-, hydrochloride (1:1)
• 4-(4-Bromo-phenyl)piperidine HCl
• 4-(4-bromophenyl)piperidine HCl
• 4-(4-Bromo-phenyl)-piperidine hydrochloride
• Piperidine, 4-(4-bromophenyl)-, hydrochloride
• KSC151Q4J
• FCMJVILUJPTBAH-UHFFFAOYSA-N
• 4-(4-Bromo-phenyl)-piperidine, HCl
• AS06715
• BC215258
• A

• MDL： MFCD08461756
• Inchi： 1S/C11H14BrN.ClH/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10;/h1-4,10,13H,5-8H2;1H
• InChI Key： FCMJVILUJPTBAH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCNCC1.Cl

Computed Properties

• Exact Mass: 275.00800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 233-235°C
• Flash Point: 159.7℃
• PSA: 12.03000
• LogP: 4.04690

4-(4-Bromophenyl)piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store at room temperature

Additional information on 4-(4-Bromophenyl)piperidine hydrochloride

Recent Advances in the Study of 4-(4-Bromophenyl)piperidine hydrochloride (CAS: 769944-79-8) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-Bromophenyl)piperidine hydrochloride (CAS: 769944-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and therapeutic potential. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 4-(4-Bromophenyl)piperidine hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the bromophenyl and piperidine moieties, make it a versatile building block for the development of compounds targeting central nervous system (CNS) disorders. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to derivatize this compound and explore its potential in modulating neurotransmitter receptors.

Pharmacological investigations have revealed that 4-(4-Bromophenyl)piperidine hydrochloride exhibits affinity for sigma receptors, which are implicated in various neurological and psychiatric conditions. In vitro and in vivo studies have demonstrated its potential as a lead compound for the treatment of neuropathic pain, depression, and schizophrenia. Notably, its ability to cross the blood-brain barrier (BBB) and its favorable pharmacokinetic profile have positioned it as a promising candidate for further preclinical development.

In addition to its CNS applications, recent research has explored the anticancer properties of 4-(4-Bromophenyl)piperidine hydrochloride. Preliminary findings suggest that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its therapeutic efficacy.

The synthesis of 4-(4-Bromophenyl)piperidine hydrochloride has been optimized in recent years to improve yield and purity. Green chemistry approaches, such as the use of environmentally friendly solvents and catalysts, have been employed to minimize the environmental impact of its production. These advancements are critical for scaling up the compound's synthesis to meet the demands of industrial and clinical applications.

In conclusion, 4-(4-Bromophenyl)piperidine hydrochloride (CAS: 769944-79-8) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse pharmacological properties and synthetic versatility make it a valuable tool for drug discovery. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic potential, and exploring its applications in other disease areas. This briefing underscores the importance of continued investment in the study of this compound to unlock its full potential in medicine.